CPDA

• Molecular Formula: C20H15ClF2N2O2
• Molecular Weight: 388.8 g/mol
• InChI: InChI=1S/C20H15ClF2N2O2/c21-14-6-4-13(5-7-14)12-27-15-8-9-24-19(10-15)25-20(26)11-16-17(22)2-1-3-18(16)23/h1-10H,11-12H2,(H,24,25,26)
• InChIKey: GISJHCLTIVIGLX-UHFFFAOYSA-N

CPDA – SHIP2 Inhibitor Selection Guide

CPDA (N-[4-(4-chlorobenzyloxy)pyridin-2-yl]-2-(2,6-difluorophenyl)-acetamide, CAS 1415834-63-7) is a cell-permeable, 4-substituted 2-pyridin-2-ylamide compound that acts as a potent and selective inhibitor of SH2 domain-containing inositol 5′-phosphatase 2 (SHIP2), a key negative regulator of the PI3K/Akt insulin signaling pathway [1]. Identified through in-silico ligand-based drug design, CPDA belongs to the aminopyridine acetamide class of SHIP2 inhibitors and is commercially available at ≥98% purity (HPLC) as a white solid soluble in DMSO (≥100 mg/mL), with storage stability of 3 years at -20°C (powder) . CPDA is distinct from the glucocorticoid receptor modulator Compound A (CpdA, CAS 14593-25-0) and from CPDA-1 blood preservative solutions.

Selectivity SHIP1 discrimination context supports SHIP2 pathway attribution studies

Permeability Cell-permeable probe for intracellular PI3K/Akt target engagement assays

Formulation DMSO-soluble stock with reported storage stability for long-term use

• [1] Ichihara Y, et al. Rational design and synthesis of 4-substituted 2-pyridin-2-ylamides with inhibitory effects on SH2 domain-containing inositol 5′-phosphatase 2 (SHIP2). Eur J Med Chem. 2013;62:649-657. doi:10.1016/j.ejmech.2013.01.014. PMID: 23434638. View Source

CPDA Scaffold-Specific Validation

SHIP2 inhibitors cannot be treated as interchangeable reagents despite sharing a common nominal target. CPDA (4-substituted 2-pyridin-2-ylamide scaffold) and AS1949490 (a structurally distinct chemotype) differ fundamentally in chemical scaffold, cellular permeability characteristics, and functional insulin sensitization capacity [1]. Critically, CPDA enhances insulin-stimulated Akt signaling more efficiently than AS1949490 even though AS1949490 exhibits marginally stronger enzymatic inhibition (IC50 0.62 μM vs. 0.8 μM), demonstrating that enzyme inhibition potency alone is a poor predictor of cellular functional activity for this target class . Furthermore, CPDA displays >62.5-fold selectivity for SHIP2 over SHIP1, compared to AS1949490's ~30-fold selectivity window, making CPDA the preferred choice when discrimination against the closely related SHIP1 phosphatase is experimentally required . Substituting AS1949490 or NGD-61338 (a pyrazole-based inhibitor with only micromolar affinity) for CPDA without accounting for these scaffold-specific differences risks compromised experimental reproducibility and erroneous conclusions about SHIP2-dependent phenotypes [2].

Scaffold mismatch

Structurally distinct SHIP2 inhibitors (AS1949490, NGD-61338) differ in chemotype and cellular permeability; direct interchangeability not established.

Functional readout divergence

Enzymatic IC50 alone poorly predicts cellular Akt activation. Cellular pathway response may shift across inhibitor scaffolds.

Selectivity window risk

Lower SHIP1 discrimination in alternative chemotypes may confound PI3K/Akt phenotype interpretation.

• [1] Ichihara Y, et al. Rational design and synthesis of 4-substituted 2-pyridin-2-ylamides with inhibitory effects on SH2 domain-containing inositol 5′-phosphatase 2 (SHIP2). Eur J Med Chem. 2013;62:649-657. doi:10.1016/j.ejmech.2013.01.014. PMID: 23434638. View Source
• [2] Ann DA, et al. Inhibitors of the lipid phosphatase SHIP2 discovered by high-throughput affinity selection-mass spectrometry screening of combinatorial libraries. Comb Chem High Throughput Screen. 2009;12(8):760-771. PMID: 19673499. (NGD-61338: micromolar binding affinity and inhibitory activity.) View Source

CPDA Differentiation Evidence

Enzymatic Potency and SHIP1 Selectivity

CPDA inhibits recombinant human SHIP2 with an IC50 of 0.8 μM in a malachite green-based phosphate detection assay . Critically, CPDA demonstrates high selectivity for SHIP2 over related phosphatases: SHIP1 IC50 > 50 μM (>62.5-fold selectivity), PTEN IC50 > 50 μM, and Inpp5d IC50 > 50 μM . In contrast, AS1949490 inhibits human SHIP2 with an IC50 of 0.62 μM but achieves only approximately 30-fold selectivity over SHIP1 (SHIP1 IC50 = 13 μM, PTEN IC50 > 50 μM, synaptojanin IC50 > 50 μM, myotubularin IC50 > 50 μM) . While AS1949490 is marginally more potent on the primary target, CPDA provides over twice the selectivity margin against the most closely related off-target phosphatase SHIP1.

SHIP2 IC50 & Selectivity

Data to verify

CPDA IC50 0.8 µM, SHIP1 >50 µM (>62.5-fold); AS1949490 IC50 0.62 µM, SHIP1 13 µM (~30-fold)

Reported selectivity margin may support SHIP2-specific pathway attribution

Cross-study comparison; verify under your assay conditions

Evidence Dimension	SHIP2 enzymatic inhibition and selectivity against SHIP1
Target Compound Data	CPDA: SHIP2 IC50 = 0.8 μM; SHIP1 IC50 > 50 μM; selectivity >62.5-fold; PTEN IC50 > 50 μM; Inpp5d IC50 > 50 μM
Comparator Or Baseline	AS1949490: SHIP2 IC50 = 0.62 μM; SHIP1 IC50 = 13 μM; selectivity ~30-fold; PTEN IC50 > 50 μM; synaptojanin IC50 > 50 μM; myotubularin IC50 > 50 μM
Quantified Difference	CPDA selectivity vs. SHIP1: >62.5-fold vs. AS1949490: ~30-fold (>2× superior selectivity margin)
Conditions	Recombinant human phosphatase proteins; malachite green phosphate detection assay; 37°C, 60 min incubation; 10 μM PIP3 substrate

Why This Matters

Superior SHIP1 discrimination reduces the risk of confounding off-target effects when attributing PI3K/Akt pathway modulation specifically to SHIP2 inhibition, making CPDA the preferred reagent for SHIP2 target validation studies where SHIP1 co-inhibition would confound interpretation.

Cellular Insulin Signaling Enhancement vs AS1949490

In a direct comparative assessment within the same study, CPDA was found to enhance in vitro insulin signaling through the Akt pathway more efficiently than the previously reported SHIP2 inhibitor AS1949490 [1]. This functional advantage is observed despite AS1949490 exhibiting a marginally lower enzymatic IC50 (0.62 μM vs. 0.8 μM), indicating that CPDA's scaffold properties—such as superior cell permeability or intracellular target residence time—translate into greater cellular pathway activation at comparable concentrations. Supporting this, CPDA at 30 μM has been shown to enhance insulin-stimulated Akt phosphorylation (Thr308) in TNFα-treated 3T3-L1 adipocytes, with effects also confirmed in primary cultured rat cortical neurons .

Cellular Akt Signaling

Head-to-head

CPDA enhances Akt phosphorylation more efficiently than AS1949490, despite lower enzymatic IC50 (0.8 vs 0.62 µM)

Cellular functional activity reported; enzymatic potency alone may not predict cellular outcome

Direct comparative assessment from primary study

Evidence Dimension	Cellular insulin signaling enhancement (Akt pathway activation)
Target Compound Data	CPDA: enhances in vitro insulin signaling through Akt pathway more efficiently than AS1949490; enhances insulin-stimulated Akt phosphorylation (Thr308) in TNFα-treated 3T3-L1 adipocytes at ~10 μM
Comparator Or Baseline	AS1949490: enhances insulin signaling less efficiently than CPDA in the same comparative study, despite enzymatic IC50 of 0.62 μM vs. 0.8 μM for CPDA
Quantified Difference	CPDA: superior functional efficacy (qualitative statement from primary paper); enzymatic-to-functional disconnect: AS1949490 IC50 0.62 μM < CPDA IC50 0.8 μM, yet CPDA yields greater cellular Akt activation
Conditions	In vitro insulin signaling assay; 3T3-L1 adipocytes (TNFα-treated for insulin resistance model); primary cultured rat cortical neurons; assessed by Akt phosphorylation (Thr308)

Why This Matters

For researchers requiring robust cellular pathway activation, CPDA delivers greater functional output at equivalent or lower exposure levels, improving assay sensitivity and reducing the compound quantity required per experiment—a direct cost and experimental design advantage.

• [1] Ichihara Y, et al. Rational design and synthesis of 4-substituted 2-pyridin-2-ylamides with inhibitory effects on SH2 domain-containing inositol 5′-phosphatase 2 (SHIP2). Eur J Med Chem. 2013;62:649-657. PMID: 23434638. View Source

Akt Phosphorylation and PIP3 Accumulation

Western blot analysis in SHIP2-transfected HEK293 cells demonstrated that CPDA at 3 μM increased Akt phosphorylation at Ser473 by 1.8-fold and at Thr308 by 1.6-fold relative to vehicle control, without altering total Akt protein levels . Additionally, CPDA treatment at 5 μM for 24 hours elevated intracellular PIP3 levels by 2.7-fold compared to vehicle, as measured by PIP3-specific ELISA, confirming direct on-target engagement that results in accumulation of the SHIP2 substrate . These quantitative benchmarks enable researchers to pre-validate expected effect sizes for assay design and power calculations. Comparable quantitative intracellular PIP3 accumulation data for AS1949490 under identical conditions have not been reported, limiting the ability to benchmark alternative inhibitors for intracellular target engagement.

Akt Phosphorylation & PIP3

Reported

1.8× p-Akt Ser473, 1.6× p-Akt Thr308 at 3 µM; 2.7× PIP3 at 5 µM

Intracellular pharmacodynamic benchmarks reported

SHIP2-transfected HEK293 cells; 24 h treatment

Evidence Dimension	Intracellular Akt phosphorylation and PIP3 accumulation (target engagement pharmacodynamic markers)
Target Compound Data	CPDA 3 μM: p-Akt Ser473 1.8-fold increase, p-Akt Thr308 1.6-fold increase (Western blot); CPDA 5 μM: PIP3 2.7-fold increase (ELISA)
Comparator Or Baseline	Vehicle control (DMSO); baseline normalized to 1.0-fold
Quantified Difference	1.8-fold (Ser473) and 1.6-fold (Thr308) Akt phosphorylation increase at 3 μM; 2.7-fold PIP3 accumulation at 5 μM
Conditions	SHIP2-transfected HEK293 cells; 24-hour CPDA treatment; Western blot with chemiluminescent detection (p-Akt Ser473, p-Akt Thr308, total Akt, GAPDH loading control); PIP3-specific ELISA

Why This Matters

Quantitative intracellular pharmacodynamic data at defined concentrations provide researchers with validated benchmarks for assay development and inter-laboratory reproducibility, a critical advantage when establishing new experimental protocols or troubleshooting signaling readouts.

In Vivo Glucose Metabolism in db/db Mice

CPDA, administered orally at approximately 300 mg/kg twice daily to diabetic db/db mice, improved glucose tolerance without affecting fasting blood glucose levels, and concurrently reduced hepatic expression of the gluconeogenic enzymes glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate carboxykinase (PEPCK) . This in vivo efficacy profile differentiates CPDA from glucocorticoid receptor modulators such as CpdA (Compound A), which suppresses G6Pase and PEPCK through GR-mediated transrepression rather than SHIP2 inhibition—a mechanistically distinct pathway . By contrast, the classical glucocorticoid dexamethasone upregulates these same gluconeogenic enzymes , further emphasizing the value of CPDA as a pathway-specific tool. Cross-study data for AS1949490 also show glucose-lowering and Akt activation in diabetic mouse models, but the combination of glucose tolerance improvement with suppression of gluconeogenic gene expression at the reported oral dose is specifically documented for CPDA .

In Vivo Glucose Metabolism

Class-level

Improved glucose tolerance; reduced G6Pase and PEPCK expression in db/db mice

In vivo model-response context reported

300 mg/kg oral; class-level inference from db/db model

Evidence Dimension	In vivo glucose tolerance and hepatic gluconeogenic enzyme expression
Target Compound Data	CPDA: improves glucose tolerance in db/db mice (300 mg/kg oral b.i.d.) without altering fasting glucose; suppresses G6Pase and PEPCK hepatic expression
Comparator Or Baseline	Untreated db/db mice: impaired glucose tolerance; Dexamethasone (glucocorticoid): upregulates G6Pase and PEPCK; CpdA (GR modulator): suppresses G6Pase/PEPCK via GR transrepression (distinct mechanism from CPDA's SHIP2 pathway)
Quantified Difference	CPDA: glucose tolerance improvement (qualitative; dose ~300 mg/kg b.i.d.); G6Pase/PEPCK expression reduced. CpdA: suppresses gluconeogenic enzymes via GR, not SHIP2. Dexamethasone: upregulates G6Pase/PEPCK (opposite direction).
Conditions	db/db (leptin receptor-deficient) type 2 diabetic mouse model; oral administration; hepatic gene expression analysis

Why This Matters

In vivo validation of glucose metabolism improvement at a defined oral dose, combined with pathway-specific suppression of gluconeogenic gene expression, establishes CPDA as a tool for preclinical studies of SHIP2-mediated metabolic regulation, clearly distinct from glucocorticoid-modulating compounds.

Cytotoxicity Profile Across Cell Lines

CPDA treatment at concentrations up to 20 μM for 72 hours showed no significant antiproliferative activity across HEK293, MCF-7, and HCT116 cell lines, with cell viability remaining above 85% at the highest tested concentration (20 μM) as assessed by MTT assay . This low cytotoxicity profile at concentrations well above the pharmacologically active range (effective concentrations for Akt phosphorylation and PIP3 accumulation are 3–5 μM, and for SHIP2 enzymatic inhibition IC50 = 0.8 μM) provides a wide safety margin for in vitro experiments. The absence of confounding cytotoxicity ensures that observed signaling effects can be attributed specifically to SHIP2 inhibition rather than nonspecific cellular stress responses.

Cytotoxicity Profile

Reported

Cell viability >85% at 20 µM (72 h) across HEK293, MCF-7, HCT116 (MTT assay)

Low cytotoxicity profile reported in tested lines

Verify across intended cell models

Evidence Dimension	Cell viability across multiple cell lines at pharmacological concentrations
Target Compound Data	CPDA: cell viability >85% at 20 μM (72 h) in HEK293, MCF-7, and HCT116 cells (MTT assay)
Comparator Or Baseline	Baseline (untreated): 100% viability; pharmacological window: effective SHIP2 inhibition IC50 = 0.8 μM; Akt phosphorylation at 3 μM; PIP3 accumulation at 5 μM
Quantified Difference	>10-fold safety margin between effective functional concentration (~3–5 μM) and concentration with <15% viability impact (20 μM)
Conditions	72-hour MTT assay; HEK293 (human embryonic kidney), MCF-7 (breast cancer), HCT116 (colorectal cancer) cell lines; CPDA concentration range 0.1–20 μM

Why This Matters

Confirmed low cytotoxicity supports the use of CPDA at experimentally active concentrations without introducing cell viability artifacts, simplifying assay design and improving confidence that signaling readouts reflect genuine SHIP2 pathway modulation.

Purity, Solubility, and Stability Specifications

CPDA is supplied as a white solid at ≥98% purity (HPLC), with confirmed DMSO solubility of 100 mg/mL (approximately 257 mM) . The compound is stable for 3 years when stored as powder at -20°C, and stock solutions in DMSO are stable for up to 6 months at -80°C or 2 weeks at 4°C . These specifications compare favorably to structurally distinct SHIP2 inhibitors: AS1949490 is also available at high purity but belongs to a different chemotype with distinct solubility and stability profiles, while NGD-61338 (pyrazole-based) has only micromolar affinity and limited commercial availability as a research reagent [1]. CPDA's well-characterized physical-chemical properties, documented batch-to-batch consistency, and availability from multiple reputable vendors (Sigma-Aldrich Calbiochem®, TargetMol, MedChemExpress, InvivoChem) ensure supply chain reliability for long-term research programs.

Purity & Stability

Specification review

≥98% purity (HPLC); DMSO solubility 100 mg/mL; powder stable 3 years at -20°C

Vendor specifications support procurement confidence

Multi-vendor availability; verify lot-specific COA

Evidence Dimension	Commercial purity, solubility, stability, and supply chain availability
Target Compound Data	CPDA: ≥98% purity (HPLC); DMSO solubility 100 mg/mL (~257 mM); powder stability 3 years at -20°C; DMSO stock 6 months at -80°C. Available from Sigma-Aldrich, TargetMol, MedChemExpress, InvivoChem, AdooQ, AbMole.
Comparator Or Baseline	AS1949490: high purity commercially available (Selleck, Tocris, Focus Biomolecules); NGD-61338: micromolar affinity, limited commercial availability as a research reagent
Quantified Difference	CPDA DMSO solubility: ~257 mM (100 mg/mL); multiple vendor availability ensures competitive pricing and supply redundancy
Conditions	HPLC purity analysis; solubility in DMSO; accelerated stability testing

Why This Matters

Multi-vendor availability, documented solubility enabling high-concentration stock preparation, and validated long-term stability reduce procurement risk and ensure experimental continuity across multi-year research programs.

• [1] Ann DA, et al. Inhibitors of the lipid phosphatase SHIP2 discovered by high-throughput affinity selection-mass spectrometry screening. Comb Chem High Throughput Screen. 2009;12(8):760-771. PMID: 19673499. View Source

CPDA Application Scenarios

Insulin Resistance and Type 2 Diabetes Target Validation

CPDA is the appropriate SHIP2 inhibitor for cellular and in vivo models of insulin-resistant type 2 diabetes where discrimination between SHIP2 and SHIP1 inhibition is critical. With >62.5-fold selectivity over SHIP1 (vs. AS1949490's ~30-fold), CPDA minimizes confounding effects from SHIP1-mediated pathways . Researchers can use CPDA at 3–5 μM to achieve robust Akt phosphorylation (1.6–1.8-fold at Ser473/Thr308) and PIP3 accumulation (2.7-fold), with the confidence that observed metabolic improvements are attributable to SHIP2-specific inhibition. For in vivo proof-of-concept studies, oral administration at ~300 mg/kg b.i.d. in db/db mice has been established to improve glucose tolerance while suppressing hepatic G6Pase and PEPCK expression [1].

PI3K/Akt Pathway Dissection and Selectivity Screening

CPDA serves as a reference inhibitor for experiments requiring selective modulation of the PI3K/Akt axis upstream of Akt phosphorylation. The compound's well-characterized intracellular pharmacodynamic profile—1.8-fold p-Akt Ser473 increase and 2.7-fold PIP3 accumulation at defined concentrations —enables researchers to use CPDA as a positive control for SHIP2-dependent signaling activation. Its inactivity against PTEN and related phosphatases (IC50 > 50 μM) makes CPDA suitable for multi-phosphatase inhibitor panels designed to deconvolve which lipid phosphatase is responsible for a given cellular phenotype.

SHIP2 Inhibitor Drug Discovery Reference

Drug discovery programs targeting SHIP2 can employ CPDA as the benchmark reference inhibitor against which novel chemical series are compared. CPDA's dual characterization—enzymatic IC50 (0.8 μM) plus cellular functional readouts (Akt phosphorylation, PIP3 ELISA)—provides a multi-parametric reference profile that new inhibitors must match or exceed . The compound's documented >10-fold safety margin between active concentrations (3–5 μM) and cytotoxic concentrations (>20 μM) establishes a selectivity window benchmark for lead optimization. Additionally, CPDA's structural scaffold (4-substituted 2-pyridin-2-ylamide) can serve as a starting point for medicinal chemistry derivatization.

Supply Chain Reliability for Metabolic Disease Research

For multi-year academic or industrial research programs, CPDA's availability from multiple reputable vendors (Sigma-Aldrich Calbiochem®, TargetMol, MedChemExpress, InvivoChem, AdooQ) at ≥98% HPLC purity ensures competitive pricing and mitigates single-supplier risk . Documented powder stability of 3 years at -20°C and DMSO stock solution stability of 6 months at -80°C support bulk procurement strategies that reduce per-experiment costs and maintain lot-to-lot consistency across longitudinal studies.

Application

Selection Property

Validation Focus

SHIP2-selective pathway studies

SHIP1 discrimination selectivity

SHIP2-specific Akt phosphorylation and PIP3 accumulation

PI3K/Akt pathway dissection

Intracellular pharmacodynamic profile

Target engagement marker benchmarks

SHIP2 inhibitor reference compound

Dual enzymatic-cellular benchmark

Potency and selectivity window comparison

Long-term metabolic signaling research

Multi-vendor supply and stability

Batch consistency and procurement reliability

• [1] Ichihara Y, et al. Eur J Med Chem. 2013;62:649-657. PMID: 23434638. Sigma-Aldrich SHIP2 Inhibitor II, CPDA product page. In vivo: glucose tolerance improvement in db/db mice at ~300 mg/kg b.i.d. View Source